1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one

• IUPAC Name: 1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)-3-[4-(trifluoromethyl)phenyl]propan-1-one
• InChI: InChI=1S/C17H16F3N3O/c18-17(19,20)14-4-1-12(2-5-14)3-6-16(24)23-8-7-15-13(10-23)9-21-11-22-15/h1-2,4-5,9,11H,3,6-8,10H2
• InChI Key: SFFBVMQVXKUTPQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CN=CN=C21)C(=O)CCC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C17H16F3N3O
• Molecular Weight: 335.32 g/mol

Description

1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one is a useful research compound. Its molecular formula is C17H16F3N3O and its molecular weight is 335.33. The purity is usually 95%.
BenchChem offers high-quality 1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anti-inflammatory Applications

Research has demonstrated the utility of related compounds in the synthesis of novel heterocycles with significant antimicrobial properties. For instance, derivatives of pyrido[2,3-d]pyrimidines have been synthesized and evaluated for their antimicrobial activities, showing that some derivatives exhibit mild activities against certain pathogens. This highlights the compound's role as a precursor in developing potential antimicrobial agents (Gomha, Mohamed, Zaki, Ewies, Elroby, 2018). Additionally, other research has explored the synthesis of pyrazolo[1,5-a]pyrimidines with anti-inflammatory and antimicrobial properties, suggesting that structural modifications can yield compounds with promising biological activities (Aggarwal, Masan, Kaushik, Sharma, Aneja, 2014).

Analgesic and Anti-inflammatory Agents

Compounds structurally related to 1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one have been identified as potential analgesic and anti-inflammatory agents. Specifically, 4-substituted-pyrido[2,3-d]pyrimidin-4(1H)-ones have been synthesized and shown to exhibit significant analgesic and anti-inflammatory activities, with lower ulcer indices compared to standard drugs like aspirin and diclofenac, indicating their potential as safer therapeutic agents (El-Gazzar, Hafez, 2009).

Anticancer and Anti-5-lipoxygenase Agents

Further research into pyrazolo[3,4-d]pyrimidines has yielded novel derivatives with anticancer and anti-5-lipoxygenase activities. These findings suggest that structural innovation within this class of compounds can lead to the development of new therapeutic agents with specific biological targets, offering potential advancements in cancer treatment and inflammation management (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, Ben Jannet, 2016).

Supramolecular Chemistry Applications

The compound and its derivatives are also of interest in supramolecular chemistry, where they can form hydrogen-bonded supramolecular assemblies. These assemblies have potential applications in material science and nanotechnology, demonstrating the versatility of 1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one in facilitating the development of complex molecular architectures (Fonari, Simonov, Chumakov, Bocelli, Ganin, Yavolovskii, 2004).